Cas no 2228759-34-8 (3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine)

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core linked to a propylamine chain, offering versatility in synthetic modifications. The presence of a tertiary isopropyl group enhances steric hindrance, potentially improving metabolic stability. The compound’s ether and amine functionalities provide reactive sites for further derivatization, making it a valuable intermediate in drug discovery and ligand design. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for bioactive molecule development. The compound is typically handled under controlled conditions due to its reactive amine group.
3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine structure
2228759-34-8 structure
Product Name:3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine
CAS No:2228759-34-8
MF:C11H21N3O
MW:211.30394244194
CID:6042706
PubChem ID:165613491
Update Time:2025-05-28

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine
    • EN300-1740422
    • 3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
    • 2228759-34-8
    • Inchi: 1S/C11H21N3O/c1-8(2)14-10(4)11(9(3)13-14)15-7-5-6-12/h8H,5-7,12H2,1-4H3
    • InChI Key: TUBJFKQVLBTCBO-UHFFFAOYSA-N
    • SMILES: O(CCCN)C1C(C)=NN(C=1C)C(C)C

Computed Properties

  • Exact Mass: 211.168462302g/mol
  • Monoisotopic Mass: 211.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.1Ų

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1740422-0.05g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
0.05g
$1080.0 2023-09-20
Enamine
EN300-1740422-0.1g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
0.1g
$1131.0 2023-09-20
Enamine
EN300-1740422-0.25g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
0.25g
$1183.0 2023-09-20
Enamine
EN300-1740422-0.5g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
0.5g
$1234.0 2023-09-20
Enamine
EN300-1740422-1.0g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
1g
$1286.0 2023-06-03
Enamine
EN300-1740422-2.5g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
2.5g
$2520.0 2023-09-20
Enamine
EN300-1740422-5.0g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
5g
$3728.0 2023-06-03
Enamine
EN300-1740422-10.0g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
10g
$5528.0 2023-06-03
Enamine
EN300-1740422-1g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
1g
$1286.0 2023-09-20
Enamine
EN300-1740422-5g
3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propan-1-amine
2228759-34-8
5g
$3728.0 2023-09-20

Additional information on 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine

Research Brief on 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine (CAS: 2228759-34-8)

In recent years, the compound 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine (CAS: 2228759-34-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and amine functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine, highlighting its scalability and purity optimization. The researchers employed a multi-step synthesis involving the condensation of 3,5-dimethyl-1-isopropyl-1H-pyrazol-4-ol with 3-bromopropan-1-amine, followed by purification techniques such as column chromatography and recrystallization. The study reported a yield of 78% with a purity exceeding 99%, making it a viable candidate for large-scale production.

Pharmacological evaluations of this compound have revealed its potential as a modulator of inflammatory pathways. In vitro assays demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings were further corroborated by in vivo studies using murine models of inflammation, where the compound exhibited significant anti-inflammatory effects at doses as low as 10 mg/kg. The mechanism of action appears to involve the inhibition of NF-κB signaling, a key pathway in inflammatory responses.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in Cancer Research indicated that 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine could induce apoptosis in certain cancer cell lines, particularly those with overexpression of Bcl-2 proteins. The compound's ability to disrupt mitochondrial membrane potential and activate caspase-3 suggests its role as a pro-apoptotic agent. However, further studies are needed to evaluate its efficacy and safety in preclinical models.

Despite these promising findings, challenges remain in the development of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent advancements in prodrug design and formulation technologies, such as nanoparticle encapsulation, may offer solutions to these challenges. A 2023 review in Advanced Drug Delivery Reviews highlighted the potential of such strategies to enhance the pharmacokinetic profile of this compound.

In conclusion, 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yloxy}propan-1-amine (CAS: 2228759-34-8) represents a promising candidate for further investigation in both inflammatory and oncological contexts. Its synthetic accessibility, combined with its demonstrated biological activity, positions it as a valuable scaffold for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in more complex disease models.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd